![molecular formula C13H10Cl2N2O3S B2775439 (Z)-N-(4,7-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide CAS No. 851080-46-1](/img/structure/B2775439.png)
(Z)-N-(4,7-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide
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Overview
Description
This compound is a derivative of benzo[d]thiazole . Benzo[d]thiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their wide range of biological activities and are used in the development of various drugs .
Molecular Structure Analysis
The molecular structure of benzo[d]thiazole derivatives can be analyzed using various spectroscopic techniques, including 1H NMR, 13C NMR, and MS spectral analysis .Chemical Reactions Analysis
Benzo[d]thiazole derivatives can undergo various chemical reactions, including reactions with different aryl azides in a copper-catalyzed one-pot reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of benzo[d]thiazole derivatives, such as melting point, boiling point, and density, can be determined using various analytical techniques .Scientific Research Applications
- Recent research has explored BTZ-based electron donor–acceptor (D–A) systems as visible-light organophotocatalysts. These compounds can efficiently drive photochemical reactions under mild conditions .
- Researchers have used BTZ derivatives as bioimaging probes due to their ability to selectively label specific cellular structures .
- The BTZ scaffold could potentially serve as a building block for designing novel bioactive compounds .
Photovoltaics and Organic Photocatalysis
Fluorescent Sensors and Bioimaging Probes
Agrochemical and Pharmaceutical Research
Materials Science and Heterogeneous Catalysis
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(4,7-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-dioxine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O3S/c1-17-10-7(14)2-3-8(15)11(10)21-13(17)16-12(18)9-6-19-4-5-20-9/h2-3,6H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRQGHDUXYITKHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2SC1=NC(=O)C3=COCCO3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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